Hoechst 33258 analog 2
Overview
Description
Hoechst 33258 analog 2 is a marker dye in the Hoechst series . It is a live nuclear marker dye that binds to the grooves in the DNA double strand, which tends to be A/T-rich . Although it binds to all nucleic acids, the A/T-rich double-strand DNA significantly enhances fluorescence intensity . Therefore, Hoechst dye can be used for living cell labeling .
Synthesis Analysis
The synthesis of Hoechst 33258 and its analogs has been discussed in several studies . One study discusses the design, synthesis, and binding affinity evaluation of Hoechst 33258 derivatives for the development of sequence-specific DNA-based asymmetric catalysts . Another study focuses on the synthesis of Hoechst 33258 analogs designed to target human tumor helicases .Molecular Structure Analysis
The molecular structure of Hoechst 33258 analog 2 is similar to that of other Hoechst series dyes . It is known to bind to the grooves in the DNA double strand .Chemical Reactions Analysis
A study conducted a massive parallel analysis of DNA-Hoechst 33258 binding specificity with a generic oligodeoxyribonucleotide microchip . The study found that the sequence-specific affinity for Hoechst 33258 was calculated as the increase in melting temperature caused by ligand binding .Physical And Chemical Properties Analysis
Hoechst 33258 analog 2 is part of a family of blue fluorescent dyes used to stain DNA . Its molecular formula is C25H24N6O, and its molecular weight is 533.88 (anhydrous basis) .Mechanism of Action
Safety and Hazards
According to the Safety Data Sheet, Hoechst 33258 analog 2 is used as a laboratory chemical and for the manufacture of substances . It is not classified as hazardous according to EU regulation (EC) No 1272/2008 or GHS regulations, and it does not contain any hazardous substance at more than 1% by weight .
Future Directions
While specific future directions for Hoechst 33258 analog 2 are not explicitly mentioned in the retrieved papers, the use of Hoechst dyes, in general, has potential in various fields. For instance, they are used in plant cell biology for chromosome and nuclear staining, analysis of nuclear DNA content values (flow cytometry), analysis of plant chromosomes, etc . Hoechst analogs also find uses as radioprotectors and topoisomerase inhibitors . This family of drugs provides a starting point for rational drug design and offers a good model system to investigate the molecular basis for DNA sequence recognition and binding .
properties
IUPAC Name |
2-(3-methylphenyl)-6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26N6/c1-17-4-3-5-18(14-17)25-27-21-8-6-19(15-23(21)29-25)26-28-22-9-7-20(16-24(22)30-26)32-12-10-31(2)11-13-32/h3-9,14-16H,10-13H2,1-2H3,(H,27,29)(H,28,30) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGOKBFIFCYHFRH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NC3=C(N2)C=C(C=C3)C4=NC5=C(N4)C=C(C=C5)N6CCN(CC6)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26N6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90658635 |
Source
|
| Record name | 2'-(3-Methylphenyl)-6-(4-methylpiperazin-1-yl)-1H,3'H-2,5'-bibenzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90658635 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
422.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-methylphenyl)-6-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1H-benzimidazole | |
CAS RN |
23491-54-5 |
Source
|
| Record name | 2′-(3-Methylphenyl)-6-(4-methyl-1-piperazinyl)-2,6′-bibenzimidazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=23491-54-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2'-(3-Methylphenyl)-6-(4-methylpiperazin-1-yl)-1H,3'H-2,5'-bibenzimidazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90658635 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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